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Compound of Interest

Compound Name: Cesium tetraphenylborate

Cat. No.: B3051080

An In-Depth Technical Guide to the Physical and Chemical Properties of Cesium
Tetraphenylborate

Abstract

Cesium tetraphenylborate (Cs[B(CeHs)4]), a salt composed of a cesium cation and a large
tetraphenylborate anion, is a compound of significant scientific and industrial interest. Its most
defining characteristic is its exceptionally low solubility in aqueous solutions, a property that
underpins its primary applications. This technical guide provides a comprehensive overview of
the core physical and chemical properties of Cesium tetraphenylborate, tailored for
researchers, scientists, and professionals in drug development and environmental remediation.
We will delve into its structural characteristics, physicochemical parameters, chemical
reactivity, and the established protocols for its synthesis and analytical application, grounding
all claims in authoritative references.

Molecular and Structural Properties

Cesium tetraphenylborate is an organoboron compound with the chemical formula
C24H20BCs.[1] It is a salt formed from the cesium cation (Cs*) and the tetraphenylborate anion
([B(CeHs)4]7).
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Property Value Source

IUPAC Name cesium;tetraphenylboranuide [1112][3]

CAS Number 3087-82-9 [1][2][4]1[5]

Molecular Formula C24H20BCs [11[2][5]

Molecular Weight 452.13 g/mol [1112114115]
White crystalline solid or

Appearance [3]
powder

Crystal Structure

The unique properties of Cesium tetraphenylborate are a direct consequence of its crystal
structure. It crystallizes in the tetragonal space group I-42m.[1][2] The structure is not a simple
packing of discrete ions but rather consists of one-dimensional polymeric chains where Cs*
cations and [B(CsHs)4]~ anions alternate along the crystallographic c-axis.[1]

The large, bulky tetraphenylborate anion dominates the crystal lattice, causing the potassium,
rubidium, and cesium salts to be nearly isostructural.[1][6] In this arrangement, the cesium
cation is not simply surrounded by anions; instead, it occupies a cleft formed by the phenyl
rings of two adjacent tetraphenylborate anions.[1] This results in a distorted octahedral
coordination geometry, where the Cs* ion interacts with six phenyl rings.[1] This extensive
cation-Tt interaction and efficient packing are the primary reasons for the compound's
remarkably low solubility and high stability.

Physicochemical Properties

The physicochemical data for Cesium tetraphenylborate are critical for its application in
separation and analysis.
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Property Value Details and Causality

The high melting point
indicates strong ionic and
Melting Point >400 °C intermolecular forces within the
crystal lattice, contributing to
its high thermal stability.[3][4]

This is the most critical
property. The large,
hydrophobic tetraphenylborate
Aqueous Solubility Extremely Low anion and the efficient crystal
packing with cesium make it
one of the few water-insoluble

cesium salts.[1][7]

This low Ksp value quantifies
its insolubility and is the basis
- for its use as a precipitating
Solubility Product (Ksp) 7.84 x 10719 (at 25 °C) o
agent for near-quantitative

removal of Cs* from solutions.

[7]

While more soluble in organic
solvents than in water, it is still
only sparingly soluble. For
example, its solubility in

Solubility in Organic Solvents Sparingly Soluble tetrahydrofuran (THF) at 25°C
is approximately 0.24 g/L,
significantly lower than that of
sodium tetraphenylborate
(18.9 g/L).[1]

The solubility of Cesium tetraphenylborate is influenced by temperature, with solubility
increasing approximately tenfold as the temperature rises from 25 °C to 65 °C.[8] Furthermore,
in high ionic strength solutions, particularly those with high sodium concentrations, the
precipitation kinetics can be slow, sometimes taking hours to reach completion.[8]
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Chemical Reactivity and Stability
Precipitation Reactions

The quintessential chemical property of Cesium tetraphenylborate is its formation via a
precipitation reaction. The addition of a soluble tetraphenylborate salt, most commonly sodium
tetraphenylborate (NaTPB), to an aqueous solution containing cesium ions results in the
immediate formation of a dense white precipitate of CSTPB.[7][9]

Reaction: Cs*(aq) + [B(CeHs)4]7(aq) — Cs--INVALID-LINK--

This reaction is the cornerstone of its use in the decontamination of radioactive waste streams
containing the 137Cs isotope and in the gravimetric analysis of cesium.[1][7]

Co-precipitation

In solutions containing multiple alkali metal ions, co-precipitation can occur. Due to the similar
crystal structures, CsTPB can form impure isomorphic crystalline mixtures with potassium
tetraphenylborate (KTPB) and sodium tetraphenylborate (NaTPB).[1] This is a critical
consideration in nuclear waste processing, where high concentrations of sodium and
potassium are often present, as it can affect the efficiency and purity of the cesium
precipitation.

Thermal and Chemical Decomposition

While thermally stable above 400 °C, the tetraphenylborate anion is susceptible to chemical
decomposition under specific conditions.

o Acid Hydrolysis: In the presence of strong acids, the anion undergoes protonolysis,
decomposing to form triphenylborane and benzene.[9] This reaction is a significant safety
and process concern in applications where pH is not controlled. Reaction: H* + [B(CeHs)4]~
- B(CeHs)3 + CeHe

o Catalytic Decomposition: The decomposition of tetraphenylborate can be catalyzed by
certain metals, such as copper and noble metals like palladium, which may be present in
nuclear waste.[7][10] This catalytic pathway also generates benzene, a flammable and toxic
byproduct, which complicates its use in large-scale industrial processes and necessitates
careful process control.[7][8] Under controlled conditions of low pH and elevated
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temperature, hydrolysis can be intentionally used to decompose the precipitate, separating
the organic component (benzene) from the inorganic borate salts.

Experimental Protocols
Synthesis of Cesium Tetraphenylborate via Aqueous
Precipitation

This protocol describes the laboratory-scale synthesis based on the compound's low aqueous

solubility.
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Reagent Preparation
Prepare 0.1 M CsCl Prepare 0.1 M NaTPB
Solution in DI Water Solution in DI Water

Precipitation

Slowly add NaTPB solution
to CsCl solution with
constant stirring

Observe formation of
dense white precipitate
Isolation & |Purification
Isolate precipitate via
vacuum filtration

l

Wash precipitate wﬂj

cold DI water

'

Wash precipitate with
ethanol to aid drying

Dr mg

until constant weight

[Dry in oven at 110°C

Click to download full resolution via product page

Caption: Workflow for the synthesis of Cesium tetraphenylborate.
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Methodology:

o Reagent Preparation: Prepare separate aqueous solutions of cesium chloride (e.g., 0.1 M)
and sodium tetraphenylborate (e.g., 0.1 M).

o Precipitation: While stirring the cesium chloride solution vigorously, slowly add a
stoichiometric equivalent of the sodium tetraphenylborate solution. A dense white precipitate
of Cesium tetraphenylborate will form immediately.

» Digestion: Gently heat the mixture to about 60-80°C and allow it to cool slowly. This process,
known as digestion, encourages the formation of larger, more easily filterable crystals.

« |solation: Isolate the precipitate by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected precipitate several times with small portions of cold deionized
water to remove soluble impurities like sodium chloride. Follow with a wash of ethanol or
acetone to remove water and facilitate drying.

» Drying: Dry the purified product in an oven at 110-120°C to a constant weight.

Gravimetric Determination of Cesium

This workflow outlines the use of sodium tetraphenylborate as a precipitating agent for the
quantitative analysis of cesium ions.
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Prepare known volume
of sample solution
containing Cs*

l

Add excess NaTPB
solution to ensure
complete precipitation

Digest, filter, wash,
and dry the CsTPB
precipitate as per
synthesis protocol

Weigh the dried
CsTPB precipitate

Calculate mass of Cs+
using gravimetric factor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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